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Compound of Interest

Compound Name: Tetradecyl sulfide

CAS No.: 35599-83-8

Cat. No.: B1584801

Get Quote

This technical guide provides a comprehensive overview of the spectroscopic data for

tetradecyl sulfide, also known as ditetradecyl sulfide. The intended audience includes

researchers, scientists, and professionals in the field of drug development who utilize

spectroscopic techniques for molecular characterization. This document delves into the nuclear

magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data of tetradecyl
sulfide, offering not just the data itself, but also insights into the interpretation and practical

applications of these analytical methods for long-chain alkyl sulfides.

Introduction: The Molecular Profile of Tetradecyl
Sulfide
Tetradecyl sulfide [(CH₃(CH₂)₁₃)₂S] is a symmetrical dialkyl sulfide with two fourteen-carbon

chains attached to a central sulfur atom. Its high molecular weight and predominantly nonpolar

character define its physical and chemical properties. Spectroscopic analysis is indispensable

for confirming the identity, purity, and structure of such long-chain aliphatic compounds, which

can be challenging to characterize by other means. This guide will systematically present and

interpret the ¹H NMR, ¹³C NMR, IR, and MS data for tetradecyl sulfide.
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A foundational understanding of tetradecyl sulfide's structure is crucial for interpreting its

spectroscopic data. The molecule's symmetry is a key feature that simplifies its NMR spectra,

while the long alkyl chains dominate its IR spectrum. Mass spectrometry provides a definitive

confirmation of its molecular weight and offers insights into its fragmentation patterns upon

ionization.

Caption: Molecular structure of tetradecyl sulfide.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of organic

molecules. For a symmetrical molecule like tetradecyl sulfide, NMR provides a relatively

simple yet highly informative spectral fingerprint.

¹H NMR Spectroscopy
The ¹H NMR spectrum of tetradecyl sulfide is characterized by signals corresponding to the

chemically distinct protons in the molecule. Due to the molecule's symmetry, the two tetradecyl

chains are chemically equivalent, simplifying the spectrum.

Table 1: ¹H NMR Spectroscopic Data for Tetradecyl Sulfide

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~2.5 Triplet 4H

α-CH₂ (protons on

carbons adjacent to

sulfur)

~1.6 Multiplet 4H
β-CH₂ (protons on

carbons beta to sulfur)

~1.2-1.4 Broad Multiplet 44H
-(CH₂)₁₁- (protons of

the main alkyl chain)

~0.9 Triplet 6H
-CH₃ (terminal methyl

protons)

Interpretation and Experimental Rationale:
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The choice of solvent for NMR analysis is critical; for a nonpolar compound like tetradecyl
sulfide, deuterated chloroform (CDCl₃) or deuterated benzene (C₆D₆) are suitable choices as

they effectively dissolve the analyte and have minimal overlapping signals. The chemical shifts

are reported in parts per million (ppm) relative to an internal standard, typically

tetramethylsilane (TMS).[1]

The downfield shift of the α-methylene protons to approximately 2.5 ppm is a direct

consequence of the electron-withdrawing effect of the adjacent sulfur atom. This deshielding

effect diminishes with distance from the sulfur, resulting in the upfield shift of the other alkyl

protons. The large, broad multiplet between 1.2 and 1.4 ppm is characteristic of the overlapping

signals from the numerous methylene groups in the long alkyl chains.[2] The terminal methyl

protons appear as a distinct triplet at around 0.9 ppm, a typical value for methyl groups in long-

chain alkanes. The triplet multiplicity of the α-methylene and terminal methyl signals arises

from spin-spin coupling with their neighboring methylene groups, following the n+1 rule.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule. As with

the ¹H NMR spectrum, the symmetry of tetradecyl sulfide simplifies the ¹³C NMR spectrum.

Table 2: ¹³C NMR Spectroscopic Data for Tetradecyl Sulfide

Chemical Shift (δ) ppm Assignment

~32.2 α-CH₂

~31.9 -CH₂- (one of the internal methylene carbons)

~29.7
-CH₂- (multiple overlapping internal methylene

carbons)

~29.4 -CH₂- (internal methylene carbon)

~29.1 β-CH₂

~22.7
-CH₂- (methylene carbon adjacent to the

terminal methyl)

~14.1 -CH₃
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Interpretation and Experimental Rationale:

The ¹³C NMR spectrum is typically acquired with proton decoupling to simplify the spectrum to

a series of singlets, where each signal corresponds to a unique carbon environment. The

chemical shift of the α-carbon at approximately 32.2 ppm is influenced by the electronegativity

of the sulfur atom.[3] The signals for the numerous methylene carbons in the long alkyl chains

overlap in the region of 29-30 ppm, a characteristic feature of long-chain aliphatic compounds.

The terminal methyl carbon appears at the most upfield position, around 14.1 ppm, which is

typical for alkyl chains.

Infrared (IR) Spectroscopy
Infrared spectroscopy is used to identify the functional groups present in a molecule by

measuring the absorption of infrared radiation at specific wavenumbers corresponding to the

vibrational frequencies of different bonds.

Table 3: Characteristic IR Absorption Bands for Tetradecyl Sulfide

Wavenumber (cm⁻¹) Vibration Type Intensity

2955-2915
C-H stretching (asymmetric

and symmetric)
Strong

2850 C-H stretching (symmetric) Strong

1465 C-H bending (scissoring) Medium

1375 C-H bending (methyl rock) Medium

~720 C-H rocking (long chain) Weak-Medium

~650 C-S stretching Weak

Interpretation and Experimental Rationale:

The IR spectrum of tetradecyl sulfide is dominated by absorptions arising from the vibrations

of the C-H bonds in the long alkyl chains. The strong bands in the 2850-2955 cm⁻¹ region are

characteristic of the C-H stretching vibrations of methylene and methyl groups.[4] The C-H

bending vibrations appear in the 1465-1375 cm⁻¹ region. A characteristic weak to medium
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intensity band around 720 cm⁻¹ is indicative of the rocking motion of a long chain of methylene

groups. The C-S stretching vibration is typically weak and appears in the fingerprint region of

the spectrum, around 650 cm⁻¹.[5] Due to its weakness and the presence of other absorptions

in this region, it can be difficult to definitively assign. The absence of strong absorptions in other

regions of the spectrum (e.g., no O-H, N-H, or C=O stretching bands) is also a key piece of

information, confirming the absence of these functional groups and indicating the purity of the

sulfide.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule upon ionization, which is invaluable for confirming its identity and elucidating its

structure.

Table 4: Key Mass Spectrometry Data for Tetradecyl Sulfide

m/z Interpretation

426 Molecular ion [M]⁺

229 [CH₃(CH₂)₁₃S]⁺

197 [CH₃(CH₂)₁₃]⁺

57 [C₄H₉]⁺

43 [C₃H₇]⁺

Interpretation and Experimental Rationale:

In electron ionization (EI) mass spectrometry, the molecule is bombarded with high-energy

electrons, leading to the formation of a molecular ion and various fragment ions. The molecular

ion peak [M]⁺ at m/z 426 confirms the molecular weight of tetradecyl sulfide (C₂₈H₅₈S).[6]

The fragmentation of long-chain dialkyl sulfides is characterized by cleavage of the C-S bond

and cleavage at various points along the alkyl chains. A prominent fragmentation pathway

involves the cleavage of one of the C-S bonds, leading to the formation of a tetradecylthio

radical and a tetradecyl cation at m/z 197, or a tetradecyl radical and a tetradecylthio cation at
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m/z 229. Further fragmentation of the long alkyl chains leads to a series of smaller alkyl

fragments, with characteristic peaks at m/z 57 and 43, corresponding to butyl and propyl

cations, respectively. These fragmentation patterns are consistent with the behavior of long-

chain aliphatic compounds in EI-MS.[7]

[C28H58S]˙⁺
m/z = 426

[C14H29S]⁺
m/z = 229 - C14H29•

[C14H29]⁺
m/z = 197

 - C14H29S•
Alkyl Fragments
(e.g., m/z 57, 43)

Further
fragmentation

Click to download full resolution via product page

Caption: Proposed mass spectral fragmentation pathway for tetradecyl sulfide.

Experimental Protocols
The following are generalized experimental protocols for obtaining the spectroscopic data

presented in this guide. Specific instrument parameters may need to be optimized.

NMR Spectroscopy
Sample Preparation: Dissolve approximately 10-20 mg of tetradecyl sulfide in 0.5-0.7 mL of

a suitable deuterated solvent (e.g., CDCl₃) in an NMR tube. Add a small amount of TMS as

an internal standard.

¹H NMR Acquisition: Acquire the ¹H NMR spectrum on a 300 MHz or higher field NMR

spectrometer. Typical parameters include a 30-45° pulse angle, a relaxation delay of 1-2

seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

¹³C NMR Acquisition: Acquire the ¹³C NMR spectrum on the same instrument. A proton-

decoupled sequence is typically used. Due to the lower natural abundance and smaller

gyromagnetic ratio of ¹³C, a larger number of scans and a longer relaxation delay (e.g., 2-5

seconds) are generally required.
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Data Processing: Process the raw data by applying a Fourier transform, phasing the

spectrum, and integrating the signals (for ¹H NMR).

Infrared Spectroscopy
Sample Preparation: For a liquid sample like tetradecyl sulfide, a thin film can be prepared

by placing a drop of the neat liquid between two salt plates (e.g., NaCl or KBr). Alternatively,

an Attenuated Total Reflectance (ATR) accessory can be used by placing a drop of the

sample directly on the ATR crystal.

Data Acquisition: Record the IR spectrum over the range of 4000-400 cm⁻¹. A background

spectrum of the empty salt plates or ATR crystal should be recorded and subtracted from the

sample spectrum.

Data Analysis: Identify the characteristic absorption bands and compare them to known

correlation tables for functional groups.

Mass Spectrometry
Sample Introduction: Introduce a dilute solution of tetradecyl sulfide in a volatile solvent

(e.g., hexane or dichloromethane) into the mass spectrometer via a suitable inlet system,

such as a gas chromatograph (GC-MS) or direct infusion.

Ionization: Use electron ionization (EI) at a standard energy of 70 eV.

Mass Analysis: Scan a mass range appropriate for the expected molecular weight and

fragments (e.g., m/z 35-500).

Data Analysis: Identify the molecular ion peak and the major fragment ions. Propose a

fragmentation pattern consistent with the observed spectrum.[6]

Conclusion
The spectroscopic data presented in this guide provide a comprehensive characterization of

tetradecyl sulfide. The NMR spectra confirm the symmetrical long-chain alkyl structure, the IR

spectrum identifies the characteristic C-H and C-S vibrations, and the mass spectrum confirms

the molecular weight and reveals a predictable fragmentation pattern. This integrated
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spectroscopic approach is fundamental for the unambiguous identification and quality control of

long-chain aliphatic compounds in various scientific and industrial applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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